Cas no 35480-53-6 (2,6-bis(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 2,6-bis(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 35480-53-6
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 1470631
• PubChem ID: 21493157
• Update Time: 2025-04-20

2,6-bis(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(2,2,2-trifluoroethoxy)benzoic acid
• Benzoic acid, 2,6-bis(2,2,2-trifluoroethoxy)-
• FXFF1OR BVQ CO1XFFF
• 35480-53-6
• DTXSID201264809
• 2,6-di(2,2,2-trifluoroethoxy)benzoic acid
• SCHEMBL11786417

• Inchi： 1S/C11H8F6O4/c12-10(13,14)4-20-6-2-1-3-7(8(6)9(18)19)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19)
• InChI Key： XUJRSBBONVZIRL-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C=1C(=O)O)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 318.03264
• Monoisotopic Mass: 318.03267770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.474
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.438
• PSA: 55.76